![molecular formula C10H18ClNO2 B1381779 2-{4-Aminobicyclo[2.2.2]octan-1-yl}acetic acid hydrochloride CAS No. 28345-44-0](/img/structure/B1381779.png)
2-{4-Aminobicyclo[2.2.2]octan-1-yl}acetic acid hydrochloride
Overview
Description
“2-{4-Aminobicyclo[2.2.2]octan-1-yl}acetic acid hydrochloride” is a chemical compound with the formula C10H17NO2.ClH . It is also known by the SKU A22821 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringC1CC2(CCC1(CC2)CC(=O)O)N.Cl
. This indicates that the compound contains a bicyclic structure with an amine group and a carboxylic acid group. Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 219.70 g/mol . Other physical and chemical properties such as melting point, boiling point, and density were not found in the available resources .Scientific Research Applications
Antiprotozoal Activities
4-Aminobicyclo[2.2.2]octane derivatives, including 2-{4-Aminobicyclo[2.2.2]octan-1-yl}acetic acid hydrochloride, have been studied for their antiprotozoal activities. These compounds show potential in treating diseases caused by protozoan parasites like Trypanosoma and Plasmodium, which are responsible for diseases such as sleeping sickness and malaria. The antiprotozoal activities are influenced by different amino substituents and the chain length of the acid moiety. In particular, the butanoate analogs of these compounds have shown higher antiplasmodial potency compared to their analogs with shorter chain lengths (Weis et al., 2003), (Weis et al., 2014).
Synthesis and Structural Studies
Synthesis and structural studies of this compound and its derivatives have been a significant area of research. These studies focus on understanding the reaction mechanisms and the formation of intermediates, which are crucial for developing new synthetic pathways and applications in medicinal chemistry. For example, investigations on the formation of 4-Aminobicyclo[2.2.2]-octanones have provided insights into the reaction mechanisms and intermediates involved in the synthesis of these compounds (Seebacher et al., 2005).
Foldamers and Chiral Catalysts
Derivatives of this compound have been explored for their potential as foldamers and chiral catalysts. These applications are significant in the fields of peptide mimetics and asymmetric synthesis. The controlled chirality and conformational restraints of these compounds make them suitable for designing stable peptide/peptidomimetic structures and efficient organo-catalysts (Milbeo et al., 2021).
Safety and Hazards
This compound should be handled with care. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, and not getting it in eyes, on skin, or on clothing . It should be kept away from heat/sparks/open flames/hot surfaces . In case of inadequate ventilation, respiratory protection should be worn .
properties
IUPAC Name |
2-(4-amino-1-bicyclo[2.2.2]octanyl)acetic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO2.ClH/c11-10-4-1-9(2-5-10,3-6-10)7-8(12)13;/h1-7,11H2,(H,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYYOUSBKAHRDBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1(CC2)CC(=O)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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